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Compound of Interest

Compound Name: 1-Propanesulfonic acid

Cat. No.: B7797893

An In-depth Technical Guide to 1-Propanesulfonic Acid: Chemical Properties and Structure

Abstract

1-Propanesulfonic acid (CAS No. 5284-66-2) is a potent organosulfur compound
characterized by a propyl chain attached to a sulfonic acid moiety.[1][2] Its strong acidic nature,
comparable to mineral acids, makes it a versatile tool in chemical synthesis and various
industrial applications.[3] This guide provides a comprehensive overview of its chemical
structure, physicochemical properties, synthesis, reactivity, and applications, with a focus on its
relevance to researchers, scientists, and professionals in drug development.

Chemical Structure and Identifiers

1-Propanesulfonic acid is an aliphatic sulfonic acid. The structure consists of a three-carbon
propane backbone with a sulfonic acid group (-SO3H) attached to the terminal carbon.[2] This
functional group is responsible for its high acidity and water solubility.[1][2]

The key identifiers for 1-propanesulfonic acid are summarized in the table below.
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Identifier Value

CAS Number 5284-66-2[1][4]

Molecular Formula C3H803S[1][4]

Molecular Weight 124.16 g/mol [3][4]

IUPAC Name propane-1-sulfonic acid[4]

Canonical SMILES CCCS(=0)(=0)0O[1]

nChi INChl=1S/C3H803S/c1-2-3-7(4,5)6/h2-
3H2,1H3,(H,4,5,6)[1][5]

InChiKey KCXFHTAICRTXLI-UHFFFAOYSA-N[1][5]

EC Number 226-114-2[4]

Physicochemical Properties

1-Propanesulfonic acid typically appears as a colorless to clear brown or dark brown liquid.[1]
[5] It is highly soluble in water.[1] Its strong acidity is a defining characteristic, with a predicted
pKa of approximately 1.92, making it an effective catalyst in acid-mediated reactions.[1][3]

Table of Physicochemical and Computed Properties:
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Property Value Source

Clear brown to dark brown

Appearance liquid [1][5]
Density 1.25 g/mL at 20 °C [5]6]
pKa (Predicted) 1.92 + 0.50 [11[3]
Refractive Index (n20/D) 1.44 - 1.456 [1][5]
Polar Surface Area 51.75 A2 [1]
#H Bond Acceptors 3 [1]
#H Bond Donors 1 [1]
#Freely Rotating Bonds 2 [1]
ACD/LogP -0.83 [1]

Spectroscopic Data

While detailed spectra are not provided in the search results, spectroscopic techniques are
crucial for the characterization of 1-propanesulfonic acid and its derivatives. Techniques such
as 'H NMR, 13C NMR, and IR spectroscopy are standard for confirming the structure and purity
of the compound.[7][8] For its sodium salt, *H NMR, 3C NMR, IR, and Raman spectral data are
available in databases like ChemicalBook and SpectraBase.[9][10]

Reactivity and Chemical Behavior

The primary reactive center of 1-propanesulfonic acid is the acidic proton of the sulfonic acid
group. This strong acidity allows it to act as an effective catalyst in reactions such as
esterification and condensation.[3] The compound is stable but may react violently with water.
[1] Due to its corrosive nature, it causes severe skin burns and eye damage.[4][11]

The sulfonate group can also participate in nucleophilic substitution reactions, and the propyl
chain can be functionalized, making it a valuable intermediate in organic synthesis.[12]

Synthesis of 1-Propanesulfonic Acid
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1-Propanesulfonic acid can be synthesized through various routes. A common laboratory and
industrial method involves the sulfonation of propanol using agents like sulfur trioxide or
chlorosulfonic acid.[2] Another documented method is the oxidation of 1-propanethiol.
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Caption: Synthesis workflow for 1-propanesulfonic acid from n-propanethiol.

Experimental Protocol: Synthesis from 1-Propanethiol

This protocol is based on a documented laboratory procedure for the synthesis of 1-
propanesulfonic acid.[13]

e Materials:
o n-Propanethiol (0.52 g; 6.8 mmol)
o Dimethyl sulfoxide (0.1 ml; 1.5 mmol)

o Hydrogen iodide (0.02 ml of a 47 wt. % aqueous solution; 0.13 mmol)
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o Water (10 ml)

o 0.1 N Sodium Hydroxide (for titration)

e Procedure:

o Charge a glass pressure reactor with n-propanethiol, dimethyl sulfoxide, hydrogen iodide,
and water.[13]

o Seal the reactor and pressurize it with air to approximately 100 psig.[13]

o Heat the reactor to 110°C, at which point the internal pressure will be about 150 psig.[13]
o Maintain the temperature and stir the contents for 24 hours.[13]

o After 24 hours, cool the reactor to room temperature and slowly depressurize it.[13]

o Extract the reactor contents with 25 ml of water.[13]

o The yield of n-propane sulfonic acid in the aqueous fraction can be determined by titration
with a standardized 0.1 N aqueous sodium hydroxide solution. The reported yield for this
specific procedure is 47%.[13]

Applications in Research and Drug Development

1-Propanesulfonic acid and its derivatives are utilized across multiple scientific and industrial
domains. Its strong acidity, stability, and functional group make it a valuable building block and
catalyst.[1]
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Caption: Key application areas of 1-propanesulfonic acid.
o Organic Synthesis: It serves as a potent acid catalyst in various organic reactions.[1]

e Pharmaceuticals: The molecule is a key intermediate in the synthesis of more complex
pharmaceutical compounds.[3][12] Sulfonic acids, in general, are used in drug development
as counter-ions to form stable and soluble salts of active pharmaceutical ingredients (APIs).
[14] Derivatives like 2,3-Dimercapto-1-propanesulfonic acid (DMPS) are used as chelating
agents for treating heavy metal poisoning.[15][16]

o Other Industrial Uses: It is also employed in the production of dyes, surfactants, and ion
exchange resins, and finds use in electroplating processes.[1]

Safety and Handling

1-Propanesulfonic acid is a corrosive substance that can cause severe skin burns and eye
damage.[4][11] It is classified under GHSO5 for corrosion.[5]

o Personal Protective Equipment (PPE): When handling, suitable protective clothing, chemical-
impermeable gloves, goggles, and a face shield are mandatory.[1][5][11] A type ABEK
(EN14387) respirator filter may be required.[5]

o Handling Precautions: Avoid breathing mist, gas, or vapors.[11] Ensure adequate ventilation.
[11]
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o First Aid: In case of contact with eyes, rinse immediately and cautiously with plenty of water
for several minutes and seek medical advice.[1][11] If swallowed, rinse the mouth but do not
induce vomiting.[11] If inhaled, move the person to fresh air.[11]

o Storage: Store in a locked, well-ventilated area designated for combustible corrosive
hazardous materials (Storage Class 8A).[5]

Conclusion

1-Propanesulfonic acid is a foundational chemical with significant utility driven by its strong
acidic nature and stable structure. For researchers and professionals in drug development, it
offers a reliable acidic catalyst and a versatile structural motif for creating complex molecular
architectures. Its role as a pharmaceutical intermediate and the application of its derivatives in
chelation therapy underscore its importance in the biomedical field. Proper understanding of its
properties and adherence to strict safety protocols are essential for its effective and safe
utilization in research and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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